3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95%

• IUPAC Name: 4-chloro-3-(3-ethoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO3/c1-2-19-12-5-3-4-10(8-12)13-9-11(15(17)18)6-7-14(13)16/h3-9H,2H2,1H3,(H,17,18)
• InChI Key: MTWGAXFIRKFFTN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C15H13ClO3
• DSSTOX Substance ID: DTXSID50690036
• Molecular Weight: 276.71 g/mol
• CAS RN: 1261925-76-1

Description

3-(3-Ethoxyphenyl)-4-chlorobenzoic acid (3-EPCB) is a synthetic compound primarily used in scientific research. It is a derivative of benzoic acid, an organic compound found in many plants and animals, and is a common component of the human diet. 3-EPCB is a white, crystalline solid with a melting point of 130-132°C and a molecular weight of 246.65 g/mol. It is soluble in water, ethanol, and methanol, and is insoluble in ether and chloroform. 3-EPCB is used in a variety of research applications, including biochemical and physiological studies, drug development, and molecular biology.

Mechanism of Action

3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% is believed to act as an inhibitor of cyclooxygenase, an enzyme involved in the production of prostaglandins. Prostaglandins are hormones that play an important role in inflammation, pain, and fever. By inhibiting cyclooxygenase, 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% is thought to reduce inflammation and pain.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% have been studied in a variety of organisms, including mice, rats, and humans. In mice and rats, 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% has been shown to reduce inflammation and pain. In humans, 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% has been shown to reduce inflammation and pain, as well as reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% in lab experiments include its low cost, its availability in a variety of forms (solid, liquid, and powder), and its stability in aqueous solutions. The main limitation of using 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% in lab experiments is its low solubility in organic solvents.

Future Directions

For research using 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% include studying its effects on other enzymes involved in inflammation and pain, studying its effects on other physiological processes, and developing new methods of synthesizing 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95%. Additionally, further research could be conducted to explore the potential of 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% as a therapeutic agent for the treatment of inflammation and pain.

Synthesis Methods

3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% can be synthesized in a three-step process. First, 3-chlorobenzoic acid is reacted with ethylmagnesium bromide in anhydrous ether to form 3-ethoxybenzoic acid. Second, 3-ethoxybenzoic acid is reacted with thionyl chloride in anhydrous ether to form 3-ethoxybenzoyl chloride. Finally, 3-ethoxybenzoyl chloride is reacted with sodium hydroxide in aqueous ethanol to form 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95%.

Scientific Research Applications

3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% has been used in a variety of scientific research applications. In drug development, 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% has been used to study the effects of drugs on the cardiovascular system. In molecular biology, 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% has been used to study the effects of DNA damage and repair. In biochemical and physiological studies, 3-(3-Ethoxyphenyl)-4-chlorobenzoic acid, 95% has been used to study the effects of various compounds on cellular metabolism, enzyme activity, and signal transduction.